N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H13N3O4S/c26-21(20-12-14-11-16(25(27)28)8-9-19(14)30-20)23-15-5-3-4-13(10-15)22-24-17-6-1-2-7-18(17)29-22/h1-12H,(H,23,26)
• InChI Key: XTTGHZLCRCEKRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C4=CC5=C(S4)C=CC(=C5)[N+](=O)[O-]
• Molecular Formula: C22H13N3O4S
• Molecular Weight: 415.4 g/mol

Description

Benzoxazole derivatives are aromatic organic compounds with a molecular formula that typically includes C, H, N, and O atoms. They are part of a larger class of compounds known as heterocycles, which contain a ring structure composed of more than one type of atom. Benzoxazole derivatives have been found to exhibit a wide range of biological activities, including antifungal, antiallergic, antitumoral, and antiparasitic activity.

Synthesis Analysis

The synthesis of benzoxazole derivatives often involves the reaction of 2-aminophenol with an acid in the presence of a dehydrating agent. The specific synthesis process can vary depending on the desired benzoxazole derivative.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives typically includes a benzene ring fused with an oxazole ring. The specific structure can vary depending on the derivative.

Chemical Reactions Analysis

Benzoxazole derivatives can undergo a variety of chemical reactions, including amidation, which can result in compounds with antimalarial activity.

Physical And Chemical Properties Analysis

Benzoxazole derivatives are typically solid at room temperature. They are generally insoluble in water.

Scientific Research Applications

Antibacterial Activity

• . These derivatives were screened in vitro against Gram-positive and Gram-negative bacteria.

Anticancer Potential

• Studies : Researchers have explored similar compounds for their anticancer properties. .

Molecular Docking Studies

• . This analysis provides insights into potential binding sites and interactions.

Drug Design and Synthesis

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Pharmacodynamic Versatility

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Mechanism of Action

Target of Action

Benzoxazole derivatives have been shown to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more .

Mode of Action

It has been shown to modulate the activity of various signaling pathways, including the nuclear factor-kappa b (nf-κb) and mitogen-activated protein kinase (mapk) pathways.

Biochemical Pathways

N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. In addition, it has been shown to inhibit the activation of MAPKs, which are involved in cell proliferation, differentiation, and survival.

Result of Action

N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide has been shown to exhibit various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and oxidative stress, protect against neuronal damage, and inhibit tumor growth.

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide. For example, lifestyle changes including smoking, reduced physical activity, obesity, and other factors can potentially influence the effectiveness of the compound .

Safety and Hazards

Benzoxazole derivatives should be handled with care. They can be harmful if swallowed, cause skin irritation, and cause serious eye irritation. Appropriate personal protective equipment should be used when handling these compounds.

Future Directions

Given the wide range of biological activities exhibited by benzoxazole derivatives, there is significant interest in the development of new benzoxazole-based drugs. Future research will likely focus on the design and synthesis of novel benzoxazole derivatives with improved efficacy and safety profiles.